1-[2-(decyloxy)-2-oxoethyl]-3-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazol-3-ium chloride

• IUPAC Name: decyl 2-[3-methyl-2-(phenoxymethyl)benzimidazol-3-ium-1-yl]acetate;chloride
• InChI: InChI=1S/C27H37N2O3.ClH/c1-3-4-5-6-7-8-9-15-20-31-27(30)21-29-25-19-14-13-18-24(25)28(2)26(29)22-32-23-16-11-10-12-17-23;/h10-14,16-19H,3-9,15,20-22H2,1-2H3;1H/q+1;/p-1
• InChI Key: KIZSRMGHBPTRQI-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCOC(=O)CN1C2=CC=CC=C2[N+](=C1COC3=CC=CC=C3)C.[Cl-]
• Molecular Formula: C27H37ClN2O3
• Molecular Weight: 473.0 g/mol

Description

1-[2-(decyloxy)-2-oxoethyl]-3-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazol-3-ium chloride is a useful research compound. Its molecular formula is C27H37ClN2O3 and its molecular weight is 473.0 g/mol. The purity is usually 95%.
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Scientific Research Applications

Green Ionic Liquid Catalyst

An efficient method for the preparation of related ionic liquid compounds, such as 1-methyl-3-(2-(sulfooxy)ethyl)-1H-imidazol-3-ium chloride, has been developed. These compounds are used as acidic ionic liquid catalysts in one-pot multicomponent condensation reactions, offering high yields and short reaction times (Sajjadifar, Nezhad, & Darvishi, 2013).

Catalysts for Asymmetric Transfer Hydrogenation

The compound forms part of catalyst systems capable of enantioselectively reducing alkyl and aryl ketones to their corresponding alcohols. These catalyst systems have shown high conversions and enantioselectivities in asymmetric transfer hydrogenation processes (Meriç et al., 2019).

Crystal Structure and UV Spectra

Studies on related benzimidazolium chloride compounds reveal insights into their crystal structures and UV spectra. These compounds exhibit specific transitions in the UV region, which can be crucial for understanding their photophysical properties (Khan et al., 2017).

Synthesis and Reactions of Imidazole 3-Oxides

Research on imidazole 3-oxides, closely related to the compound , explores the synthesis and various reactions of these compounds. This includes their deoxygenation and chlorination, contributing to the broader understanding of imidazole chemistry (Ferguson & Schofield, 1975).

Water-Soluble Coinage Metal N-Heterocyclic Carbene Complexes

Studies have been conducted on the synthesis of N-heterocyclic carbene (NHC) ligand precursors, which are functionalized with hydrophilic groups. These complexes, including the ones related to the compound , exhibit significant cytotoxic properties and are evaluated for their potential in cancer treatment (Pellei et al., 2012).